Cas no 88010-63-3 (Cyclodeca[b]furan-4(7H)-one, 8,11-dihydro-3,6,10-trimethyl-, (Z,Z)-)

• Product Name: Cyclodeca[b]furan-4(7H)-one, 8,11-dihydro-3,6,10-trimethyl-, (Z,Z)-
• CAS No: 88010-63-3
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 648746
• PubChem ID: 6442374
• Update Time: 2025-04-19

Cyclodeca[b]furan-4(7H)-one, 8,11-dihydro-3,6,10-trimethyl-, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• Cyclodeca[b]furan-4(7H)-one, 8,11-dihydro-3,6,10-trimethyl-, (Z,Z)-
• 3,6,10-trimethyl-8,11-dihydro-7H-cyclodeca[b]furan-4-one
• DH78SKJ88K
• Isofuranodienone
• CHEMBL509404
• Furanodienon
• 24268-41-5
• UNII-DH78SKJ88K
• (5E,9E)-3,6,10-Trimethyl-7,8-dihydrocyclodeca[b]furan-4(11H)-one
• HY-N12454
• Furanodienone
• 88010-63-3
• (5Z,9Z)-3,6,10-trimethyl-8,11-dihydro-7H-cyclodeca[b]furan-4-one
• CS-0907017
• (5Z,9Z)-3,6,10-Trimethyl-7,8-dihydrocyclodeca[b]furan-4(11H)-one
• XVOHELPNOXGRBQ-LXQMTTSMSA-N
• DA-53441
• DA-63637

• Inchi： 1S/C15H18O2/c1-10-5-4-6-11(2)8-14-15(13(16)7-10)12(3)9-17-14/h6-7,9H,4-5,8H2,1-3H3/b10-7-,11-6-
• InChI Key： XVOHELPNOXGRBQ-LXQMTTSMSA-N
• SMILES： O1C=C(C)C2C(C=C(C)CCC=C(C)CC1=2)=O |t:6,11|

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids